4-[4-(Cyclopentanecarbonylamino)phenoxy]butanoic acid

• IUPAC Name: 4-[4-(cyclopentanecarbonylamino)phenoxy]butanoic acid
• InChI: InChI=1S/C16H21NO4/c18-15(19)6-3-11-21-14-9-7-13(8-10-14)17-16(20)12-4-1-2-5-12/h7-10,12H,1-6,11H2,(H,17,20)(H,18,19)
• InChI Key: GNJOHEPFOVICCF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC=C(C=C2)OCCCC(=O)O
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol

Description

4-[4-(Cyclopentanecarbonylamino)phenoxy]butanoic acid is an organic compound with a complex structure that includes a cyclopentane ring, an amide group, and a phenoxybutanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(Cyclopentanecarbonylamino)phenoxy]butanoic acid typically involves multiple steps, starting with the preparation of intermediate compounds. One common approach is to first synthesize the cyclopentanecarbonyl chloride, which is then reacted with 4-aminophenol to form the cyclopentanecarbonylamino intermediate. This intermediate is subsequently reacted with butanoic acid derivatives under specific conditions to yield the final product.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to increase yield and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The scalability of the synthesis process is also a key consideration in industrial settings.

Chemical Reactions Analysis

Types of Reactions

4-[4-(Cyclopentanecarbonylamino)phenoxy]butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The phenoxy group can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions can lead to a variety of phenoxy derivatives.

Scientific Research Applications

4-[4-(Cyclopentanecarbonylamino)phenoxy]butanoic acid has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for specific diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-[4-(Cyclopentanecarbonylamino)phenoxy]butanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, but it is believed to influence cellular processes through its binding to target proteins.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-[4-(Cyclopentanecarbonylamino)phenoxy]butanoic acid include other phenoxybutanoic acid derivatives and cyclopentanecarbonylamino compounds. These compounds share structural similarities but may differ in their functional groups or substituents.

Uniqueness

The uniqueness of this compound lies in its specific combination of structural features, which confer distinct chemical and biological properties. This makes it a valuable compound for research and industrial applications, as it can serve as a versatile intermediate and a potential therapeutic agent.